Einecs 276-111-5
Description
EINECS 276-111-5 refers to Quaternary ammonium compounds, (hydroxyethyl)dimethyl(g-w-perfluoro-C8-14-b-alkenyl), methyl sulfates, a perfluorinated quaternary ammonium compound (PFQAC). These compounds are characterized by a hydrophobic perfluoroalkenyl chain (C8–C14), a hydrophilic quaternary ammonium group, and a methyl sulfate counterion . They are widely used as surfactants, emulsifiers, and surface modifiers in industrial applications such as firefighting foams, coatings, and textiles due to their exceptional thermal stability, chemical resistance, and ability to reduce surface tension .
Analytical methods like liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) are employed to detect and quantify these compounds in environmental samples .
Structure
3D Structure of Parent
Properties
CAS No. |
71873-01-3 |
|---|---|
Molecular Formula |
C20H38N2O3S |
Molecular Weight |
386.6 g/mol |
IUPAC Name |
2-dodecylbenzenesulfonic acid;ethane-1,2-diamine |
InChI |
InChI=1S/C18H30O3S.C2H8N2/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;3-1-2-4/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);1-4H2 |
InChI Key |
SMZNRMYICJJMOO-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O.C(CN)N |
Origin of Product |
United States |
Chemical Reactions Analysis
Einecs 276-111-5 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like chlorine. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Einecs 276-111-5 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthesis reactions. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it could be involved in the development of pharmaceuticals or as a diagnostic tool. Industrially, it is used in the manufacturing of various products, including polymers and specialty chemicals .
Mechanism of Action
The mechanism of action of Einecs 276-111-5 involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in cellular processes, enzyme activities, or chemical reactions. The exact molecular targets and pathways depend on the specific application and the conditions under which the compound is used .
Comparison with Similar Compounds
Research Implications
- Regulatory Challenges : The structural similarity between this compound and EINECS 92129-34-5 complicates regulatory differentiation, necessitating advanced analytical methods like high-resolution LC-MS .
- Alternatives : Shorter-chain PFAS (e.g., C6 derivatives) are being developed to reduce environmental impact, though they lack comparable performance .
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